Cas no 57728-37-7 (2-Amino-1,1,3-triphenylpropan-1-ol)
57728-37-7 structure
Product Name:2-Amino-1,1,3-triphenylpropan-1-ol
CAS No:57728-37-7
MF:C21H21NO
MW:303.397545576096
CID:6627612
PubChem ID:4250937
Update Time:2024-01-08
2-Amino-1,1,3-triphenylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- CBDivE_001945
- 57728-37-7
- Oprea1_380579
- AKOS000528255
- SR-01000313443-1
- SCHEMBL294458
- 2-amino-1,1,3-triphenyl-1-propanol
- HMS1676C07
- 1,1,3-Triphenyl-2-amino-propanol
- 2-amino-1,1,3-triphenylpropan-1-ol
- CHEMBL1617125
- FT-0773349
- SR-01000313443
- FT-0772853
- Oprea1_115916
- SB48856
- Benzenepropanol, β-amino-α,α-diphenyl-
- 2-Amino-1,1,3-triphenylpropan-1-ol
-
- Inchi: 1S/C21H21NO/c22-20(16-17-10-4-1-5-11-17)21(23,18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20,23H,16,22H2
- InChI Key: KBXBDYRXZGBOIH-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)C(CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 303.162314293g/mol
- Monoisotopic Mass: 303.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Melting Point: 144-145 °C
- Boiling Point: 502.3±45.0 °C(Predicted)
- pka: 11.22±0.50(Predicted)
2-Amino-1,1,3-triphenylpropan-1-ol Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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